Cas no 62036-06-0 (1H-1,2,4-Triazole, 3-methoxy-5-(4-methoxyphenyl)-)

• Product name: 1H-1,2,4-Triazole, 3-methoxy-5-(4-methoxyphenyl)-
• CAS No: 62036-06-0
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 460047
• PubChem ID: 12325068

1H-1,2,4-Triazole, 3-methoxy-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-methoxy-5-(4-methoxyphenyl)-
• 3-methoxy-5-(4-methoxyphenyl)-1H-1,2,4-triazole
• DTXSID40489330
• 62036-06-0
• AKOS021846049

• Inchi： InChI=1S/C10H11N3O2/c1-14-8-5-3-7(4-6-8)9-11-10(15-2)13-12-9/h3-6H,1-2H3,(H,11,12,13)
• InChI Key： KONGESAKHXSFNG-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=NC(=NN2)OC

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60Ų

Experimental Properties

• PSA: 60.03